3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid

• IUPAC Name: 3-[6-(dimethylamino)pyrimidin-4-yl]benzoic acid
• InChI: InChI=1S/C13H13N3O2/c1-16(2)12-7-11(14-8-15-12)9-4-3-5-10(6-9)13(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: AFHKDXHSGIPQIQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid (DMAPBA) is a chemical compound that has gained significant attention in the scientific research community due to its potential for various applications. DMAPBA is a pyrimidine derivative that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It has been extensively studied for its pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects.

Mechanism of Action

The mechanism of action of 3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a role in inflammation, pain, and fever. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has been shown to reduce inflammation and pain in models of arthritis and other inflammatory conditions. This compound has also been shown to reduce fever in animal models.

Advantages and Limitations for Lab Experiments

3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid is a useful tool for studying the role of prostaglandins in inflammation, pain, and fever. It has been extensively studied in animal models, and its effects have been well-characterized. However, this compound has some limitations in lab experiments. It is not suitable for use in human studies due to its potential toxicity. Additionally, this compound may have off-target effects that could complicate its use in lab experiments.

Future Directions

There are several future directions for research on 3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid. One area of interest is the development of more selective COX inhibitors that could be used for the treatment of inflammatory conditions. Another area of interest is the development of new drugs that target the prostaglandin pathway in novel ways. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to determine its potential for use in human medicine.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community due to its potential for various applications. It has been extensively studied for its pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects. This compound has been shown to inhibit the production of prostaglandins, which are responsible for pain and inflammation. While this compound has some limitations in lab experiments, it is a useful tool for studying the role of prostaglandins in inflammation, pain, and fever. There are several future directions for research on this compound, including the development of more selective COX inhibitors and new drugs that target the prostaglandin pathway in novel ways.

Scientific Research Applications

3-[6-(dimethylamino)-4-pyrimidinyl]benzoic acid has been studied for its potential use as an anti-inflammatory and analgesic agent. It has been shown to inhibit the production of prostaglandins, which are responsible for pain and inflammation. This compound has also been studied for its antipyretic effects, which may be useful in treating fever.